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Compound of Interest

Compound Name: Ecgonine

Cat. No.: B8798807 Get Quote

The proper disposal of ecgonine, a DEA Schedule II controlled substance, is a critical

component of laboratory safety and regulatory compliance.[1][2] Due to its toxic nature and

legal status, researchers, scientists, and drug development professionals must adhere to

stringent procedures to ensure the safe handling and disposal of this compound and its

associated waste. This guide provides a comprehensive, step-by-step plan for the proper

management of ecgonine waste streams, ensuring the safety of laboratory personnel and

compliance with federal regulations.

Hazard Profile and Regulatory Overview
Ecgonine hydrochloride is classified as a toxic substance that is harmful if swallowed, in

contact with skin, or inhaled. As a metabolite and precursor to cocaine, it is regulated by the

U.S. Drug Enforcement Administration (DEA) as a Schedule II controlled substance.[1][2]

Consequently, its disposal is governed by the regulations outlined in Title 21 Code of Federal

Regulations (CFR) Parts 1300, 1301, 1304, 1305, 1307, and 1317.[3][4] The primary DEA

requirement for the disposal of controlled substances is that they must be rendered "non-

retrievable," meaning the substance cannot be transformed to a physical or chemical state or

transformed into a controlled substance.[3]

Key Properties of Ecgonine:
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Property Value
Implication for Handling
and Disposal

Chemical Formula C₉H₁₅NO₃

Molar Mass 185.22 g/mol

Physical State White solid, crystalline powder
Poses an inhalation and

dermal contact risk.

Toxicity
Toxic if swallowed, in contact

with skin, or if inhaled.

Requires appropriate Personal

Protective Equipment (PPE) to

prevent exposure.

Solubility
Soluble in water; slightly

soluble in ethanol.

Affects decontamination

procedures and choice of

disposal method.

DEA Schedule Schedule II[1]

Strict security, record-keeping,

and specific disposal

procedures are mandatory.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling ecgonine and its associated waste

to prevent exposure. The required level of protection is determined by the specific handling or

disposal task.
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PPE Level Equipment When to Use

Standard Laboratory Use

Closed-toe shoes, lab coat,

nitrile gloves, safety glasses

with side shields.

General handling of ecgonine

in a controlled laboratory

setting.

Handling Waste

Closed-toe shoes, lab coat,

double-gloving with nitrile

gloves, safety glasses with

side shields or chemical splash

goggles.

When segregating, packaging,

and transporting ecgonine

waste.

Spill Cleanup

Chemical-resistant suit, double

nitrile gloves, chemical splash

goggles, and a respirator (if

significant aerosolization or

powder is present).

When responding to spills of

ecgonine powder or solutions.

Step-by-Step Disposal Protocol
This protocol outlines the essential steps for the safe collection, storage, and disposal of

ecgonine waste.

Protocol 1: Ecgonine Waste Segregation and Collection

Establish Designated Waste Containers:

For each laboratory space where ecgonine is handled, designate separate, clearly

labeled, and sealed waste containers for solid and liquid ecgonine waste.

Containers must be compatible with the waste type and in good condition.

Solid Waste Collection:

Collect all solid waste contaminated with ecgonine, including gloves, weigh boats, filter

paper, and bench paper, in a dedicated, puncture-resistant container lined with a heavy-

duty plastic bag.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b8798807?utm_src=pdf-body
https://www.benchchem.com/product/b8798807?utm_src=pdf-body
https://www.benchchem.com/product/b8798807?utm_src=pdf-body
https://www.benchchem.com/product/b8798807?utm_src=pdf-body
https://www.benchchem.com/product/b8798807?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8798807?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Any sharps (needles, razor blades, contaminated glassware) must be placed in a

designated sharps container that is clearly labeled as containing ecgonine waste.

Liquid Waste Collection:

Collect all liquid waste containing ecgonine, including reaction residues, contaminated

solvents, and rinsates, in a sealable, chemical-resistant container (e.g., a glass or

polyethylene carboy).

Do not mix incompatible waste streams. For instance, reactive substances like strong

oxidizing agents should not be mixed with ecgonine waste.

Protocol 2: Waste Storage and Preparation for Disposal

Secure Storage:

Store all ecgonine waste containers in a designated and secure satellite accumulation

area, such as a ventilated chemical cabinet or within a fume hood.

This area must be under the control of the authorized registrant and access should be

restricted.

Labeling:

Ensure all waste containers are accurately labeled with "Hazardous Waste," the full

chemical name "Ecgonine," and a clear description of the contents (e.g., "Ecgonine-

contaminated gloves and paper towels").

Preparing for Pickup:

Once a waste container is approximately three-quarters full, seal it securely.

Arrange for collection by your institution's Environmental Health and Safety (EHS)

department or a licensed contractor specializing in hazardous and controlled substance

waste disposal.

Protocol 3: Off-Site Disposal and Documentation
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Transfer to a Licensed Disposal Facility:

The most common and recommended method of disposal for ecgonine is incineration at a

licensed hazardous waste facility. A chemical incinerator equipped with an afterburner and

scrubber is specified for ecgonine hydrochloride.

Alternatively, a DEA-compliant chemical digestion or other method that renders the

substance non-retrievable may be used by the licensed disposal facility.[3]

Note: Disposal methods such as flushing down the drain ("sewering") or mixing with coffee

grounds or cat litter are explicitly prohibited for DEA registrants.[5]

Documentation (DEA Form 41):

The destruction of a controlled substance must be documented on a DEA Form 41,

"Registrants Inventory of Drugs Surrendered."[6]

This form must be completed to record the quantity and method of destruction and must

be signed by two employees who witnessed the destruction or the transfer to the waste

contractor.[5][6]

These records must be maintained for a minimum of two years.[5]

Certificate of Destruction:

When using a third-party disposal vendor (such as a reverse distributor), obtain a

Certificate of Destruction (COD) as proof of proper disposal.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of ecgonine waste.
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Ecgonine Waste Generated

Is Appropriate PPE Being Worn?
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Caption: Workflow for the compliant disposal of ecgonine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b8798807?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Ecgonine
https://grokipedia.com/page/Ecgonine
https://www.rxdestroyer.com/dea-compliant-pharmaceutical-disposal-regulations/
https://www.ecfr.gov/current/title-21/chapter-II/part-1317
https://www.ashp.org/-/media/assets/pharmacy-practice/resource-centers/pharmaceutical-waste/faq-rule-disposal-of-controlled-substances.pdf
https://easyrxcycle.com/blog/how-to-properly-destroy-controlled-drugs-dea-forms-222-41-and-cod-explained
https://www.benchchem.com/product/b8798807#ecgonine-proper-disposal-procedures
https://www.benchchem.com/product/b8798807#ecgonine-proper-disposal-procedures
https://www.benchchem.com/product/b8798807#ecgonine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8798807?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8798807?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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